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For researchers, scientists, and drug development professionals presenting their work, the

physical quality of a scientific poster is second only to the data it displays. A poster must be

durable, visually appealing, and capable of withstanding the rigors of transportation and

presentation at conferences. This technical guide delves into the benefits of cold lamination as

a superior finishing option for scientific posters, providing quantitative data and detailed

experimental protocols to support its advantages in protection and presentation.

Cold lamination is a process that utilizes a pressure-sensitive adhesive to bond a protective film

to a printed poster without the use of heat.[1] This method is particularly advantageous for

scientific posters, which are often printed on heat-sensitive materials like vinyl or with inks that

could be damaged by high temperatures.[2][3] The absence of heat in the cold lamination

process prevents potential warping, discoloration, or degradation of the print, ensuring the

integrity of vital data and graphics.[2]

Core Benefits of Cold Lamination
The primary advantages of cold lamination for scientific posters lie in its protective qualities,

compatibility with various materials, and ease of use. The process shields posters from
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environmental factors such as moisture, fingerprints, and dust, significantly extending their

lifespan.[3] Furthermore, specialized cold lamination films can offer enhanced durability against

physical wear and tear, as well as protection from the fading effects of ultraviolet (UV) radiation.

[4][5]

Material Composition and Properties
Cold lamination films are typically composed of polymers like polyvinyl chloride (PVC) or

polyester (PET) with a pressure-sensitive adhesive.[3][6] The choice of polymer and adhesive

formulation dictates the film's protective characteristics.

Quantitative Analysis of Lamination Performance
To provide a clear comparison of the protective qualities of different lamination options, the

following tables summarize key performance indicators based on standardized testing

methodologies.

Table 1: Physical Durability and Adhesion

Property Test Method
Cold
Lamination
(PVC Film)

Hot
Lamination
(PET Film)

Unlaminated
Poster

Film Thickness ISO 4591:1992 70 microns
30 microns (1.2

mil)
N/A

Scratch

Hardness
ASTM D3363 H - 2H F - H < 6B

Adhesive Power FINAT FTM 1 8-12 N/25mm
High (Fibre-tear

bond)
N/A

Tensile Strength

(MD)
ASTM D882-02 min. 18 MPa High Varies with paper

Elongation at

Break (MD)
ASTM D882-02 min. 120% High Varies with paper
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Data for Cold Lamination (PVC Film) is based on a sample technical data sheet.[7] Data for Hot

Lamination (PET Film) is based on typical properties.[5][8] Scratch hardness for unlaminated

poster paper is an estimate.

Table 2: Environmental Resistance

Property Test Method

Cold
Lamination
(PVC Film with
UV Inhibitors)

Hot
Lamination
(Standard PET
Film)

Unlaminated
Poster

UV Resistance ASTM G154
Excellent (with

UV inhibitors)
Moderate Poor

Color Fade (ΔE)*
Accelerated

Aging
Low Moderate to High High

Temperature

Resistance
- -20°C to +65°C

Up to 120°C

(lamination temp)
Varies with paper

Water

Resistance
DIN 50021

High (no

variation after

48h)

High Poor

*Color Fade (Delta E) is a measure of the change in visual perception of a color. A lower ΔE

indicates less fading.

Experimental Protocols
The quantitative data presented above is derived from standardized testing procedures.

Understanding these methodologies is crucial for interpreting the performance of laminated

materials.

UV Resistance Testing (ASTM G154)
This standard practice exposes materials to fluorescent UV light and moisture in a controlled

environment to simulate accelerated weathering.[9][10][11]
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Apparatus: A UV weathering test chamber equipped with fluorescent UV lamps (typically

UVA-340 to simulate sunlight).[10]

Procedure:

Specimen Preparation: Test samples of the laminated poster are cut to a standard size

(e.g., 75mm x 150mm).[12]

Exposure Cycle: The samples are subjected to alternating cycles of UV light and

condensation. A typical cycle might be 8 hours of UV exposure at a controlled temperature

(e.g., 60°C) followed by 4 hours of condensation at a lower temperature (e.g., 50°C).[9]

Evaluation: After a predetermined duration (e.g., hundreds or thousands of hours), the

samples are visually inspected for degradation such as color fading, gloss loss, cracking,

or blistering.[1][9] Color fade is quantified by measuring the color difference (ΔE) before

and after exposure using a spectrophotometer.

Scratch Hardness Testing (ASTM D3363 - Pencil Test)
This test method determines the hardness of a coating by its resistance to being scratched by

pencils of known hardness.[13][14]

Apparatus: A set of calibrated drawing pencils with hardness ranging from 6B (softest) to 6H

(hardest), a pencil sharpener, and 400-grit sandpaper.[13]

Procedure:

Pencil Preparation: The wood is carefully removed from the tip of the pencil, leaving a

3mm cylinder of lead. The lead is then flattened to a smooth, circular cross-section by

rubbing it on sandpaper at a 90° angle.[13]

Testing: The pencil is held at a 45° angle to the laminated surface and pushed forward

with uniform pressure for about 6.5mm.[15]

Evaluation: The surface is examined for any scratch or indentation. The process is

repeated with pencils of increasing hardness. The pencil hardness rating is reported as the

hardest pencil that does not scratch the surface.[13]
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Peel Adhesion Testing (FINAT Test Method 1)
This method measures the force required to remove a pressure-sensitive material from a

standard test plate at a controlled angle and speed.[16][17]

Apparatus: A tensile testing machine, a standard FINAT test roller (2 kg), and standard glass

test plates.[16][18]

Procedure:

Specimen Preparation: A strip of the lamination film, 25mm wide and at least 175mm long,

is cut.[17][18]

Application: The strip is applied to a clean glass test plate using the 2 kg roller to ensure

uniform pressure.[16]

Testing: After a specified dwell time (e.g., 20 minutes or 24 hours), the test plate is

clamped in the tensile tester, and the lamination film is peeled back at a 180° angle at a

constant speed of 300 mm/minute.[16][17]

Evaluation: The force required to peel the film is recorded. The peel adhesion is reported

in Newtons per 25mm (N/25mm).[16]

Visualizing the Processes and Comparisons
To further clarify the concepts discussed, the following diagrams illustrate the cold lamination

process, the experimental workflow for UV resistance testing, and a comparison of cold and hot

lamination.
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Cold Lamination Process Workflow
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UV Resistance Experimental Workflow

Comparison of Lamination Methods

Advantages AdvantagesDisadvantages Disadvantages

Cold Lamination

Safe for Heat-Sensitive Prints No Risk of Thermal Damage Good for Vinyl & Specialty Media Adhesive Bond May Be Weaker Potentially Higher Cost

Hot Lamination

Stronger Adhesive Bond Often More Cost-Effective Typically Thinner Film Can Damage Heat-Sensitive Prints Risk of Warping or Discoloration

Click to download full resolution via product page

Cold vs. Hot Lamination Comparison

Conclusion
For the scientific community, where the accurate and professional presentation of research is

paramount, cold lamination offers a reliable and effective solution for protecting and enhancing

scientific posters. Its ability to safeguard heat-sensitive prints, provide robust physical and

environmental protection, and maintain the visual integrity of data makes it a superior choice

over hot lamination and unlaminated alternatives. By understanding the technical specifications

and performance data outlined in this guide, researchers can make informed decisions to

ensure their scientific posters are presented in the best possible light, preserving their work for

repeated use and impactful dissemination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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